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Compound of Interest

Compound Name: 1,4-Dibromobenzene

Cat. No.: B042075

Essential Safety & Handling Guide for 1,4-
Dibromobenzene

This guide provides immediate, essential safety, and logistical information for researchers,
scientists, and drug development professionals handling 1,4-Dibromobenzene. Adherence to
these protocols is critical for ensuring personal safety and minimizing environmental risk.

Hazard Summary & Quantitative Data

1,4-Dibromobenzene is a hazardous substance that requires careful handling. It is classified
as a skin, eye, and respiratory irritant.[1][2][3][4] Furthermore, it is recognized as being toxic to
aquatic life with long-lasting effects.[2][5] Chronic exposure may potentially lead to liver
damage.[1] It is crucial to note that no specific occupational exposure limits have been
established by OSHA, NIOSH, or ACGIH for 1,4-Dibromobenzene.[4] This absence of a
defined limit underscores the need for stringent adherence to safe work practices and the use
of engineering controls to minimize exposure.

Table 1: Physical & Chemical Properties of 1,4-Dibromobenzene
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Property Value
p-Dibromobenzene, Benzene, 1,4-
Synonyms .
dibromo-
CAS Number 106-37-6[1][2][5]
Molecular Formula CeHaBr2[2][5]
Molecular Weight 235.9 g/mol
Appearance White to off-white solid crystals[1][2]
Melting Point 83 - 87 °C[5]
Boiling Point 219 °CI[5]
| Vapor Density | 8.1 (Air = 1)[6] |
Table 2: Health Hazard Information
Hazard Type Description Citations

Causes serious eye
irritation, skin irritation,

Acute Effects ) [1][2][21(5107]
and respiratory tract

irritation.

Chronic exposure may cause
) liver damage. The toxicological
Chronic Effects )
properties have not been fully

investigated.

| Environmental Hazard | Toxic to aquatic life with long-lasting effects. |[2][4][5] |

Personal Protective Equipment (PPE) Plan

A comprehensive PPE strategy is mandatory to prevent exposure. The selection of appropriate
PPE should be based on a thorough risk assessment of the specific procedures being

performed.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.northernsafety.com/Product/400523/Ansell/PVA-Chemical-Resistant-Gloves
https://www.thomassci.com/p/15-554-pva-chemical-resistant-industrial-gloves
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://www.thomassci.com/p/15-554-pva-chemical-resistant-industrial-gloves
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://www.northernsafety.com/Product/400523/Ansell/PVA-Chemical-Resistant-Gloves
https://www.thomassci.com/p/15-554-pva-chemical-resistant-industrial-gloves
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.northernsafety.com/Product/400523/Ansell/PVA-Chemical-Resistant-Gloves
https://www.thomassci.com/p/15-554-pva-chemical-resistant-industrial-gloves
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0630.pdf
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.northernsafety.com/Product/400523/Ansell/PVA-Chemical-Resistant-Gloves
https://www.thomassci.com/p/15-554-pva-chemical-resistant-industrial-gloves
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0630.pdf
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

Hand Protection: Selection of the correct glove material is critical due to the aromatic and
halogenated nature of 1,4-Dibromobenzene. Standard disposable nitrile gloves are generally
not recommended for prolonged contact with aromatic solvents.[6] Thicker, chemical-resistant

gloves are required.

Table 3: Recommended Glove Materials for 1,4-Dibromobenzene
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Glove Material

Viton®/Butyl Rubber

Recommendation &
Rationale

Excellent: Offers the
highest level of protection
against aggressive
chemicals, including
aromatic and halogenated
hydrocarbons.

Citations

[5]

Polyvinyl Alcohol (PVA)

Excellent: Nearly inert to
aromatic and chlorinated
solvents. Lasts significantly
longer than other materials
when handling many solvents.
Note: PVA is water-soluble and
MUST NOT be used in
agueous solutions or exposed

to water.

[L1(2]E3105]08]

Neoprene

Fair/Poor: Offers some
resistance to oils and solvents
but is less resistant to aromatic
hydrocarbons than Viton® or
PVA.

[5]L6]

Nitrile

Not Recommended (for
immersion): While suitable for
incidental splash protection,
nitrile is not recommended for
handling aromatic solvents. If
used for splash protection,
gloves must be changed

immediately upon contact.

[5](6]

| Natural Rubber (Latex) | Not Recommended: Does not provide adequate protection against

aromatic or halogenated solvents. |[6] |
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Always inspect gloves for integrity before use and practice proper glove removal techniques to
avoid skin contact. Dispose of contaminated gloves as hazardous waste.

Eye and Face Protection:

e Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard EN166.[1][3][4]

e Use a face shield in addition to goggles when there is a significant risk of splashing.
Respiratory Protection:

» All work involving 1,4-Dibromobenzene should be conducted in a certified chemical fume
hood to minimize the inhalation of dust or vapors.[1][8][9]

 If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with
appropriate cartridges for organic vapors must be used. A respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed.[1][3][4]

Body Protection:
e Wear a standard laboratory coat.[8]

» For tasks with a higher potential for skin contact, wear impervious clothing or a chemical-
resistant apron to prevent skin exposure.[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is essential for safely handling 1,4-Dibromobenzene from preparation
to disposal.
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1. Preparation Phase

Review Safety Data Sheet (SDS)

A4

Verify Chemical Fume Hood is Operational

A

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Handl*ng Phase

Perform all work inside
the chemical fume hood

A4

Weigh and transfer compound,
avoiding dust generation

A4

Keep container tightly closed
when not in use

/3. Post-Handl&lg & Cleanup\

Decontaminate surfaces
and glassware

Y

Properly doff and dispose
of contaminated PPE

Y

Wash hands thoroughly
with soap and water

4. WastevDisposal

Segregate waste as
'Halogenated Organic Waste'

A4

Collect in a labeled, sealed,
and appropriate container

A4

Store in designated hazardous
waste accumulation area

Click to download full resolution via product page

Workflow for Safe Handling of 1,4-Dibromobenzene.
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o Preparation: Before beginning any work, thoroughly review the Safety Data Sheet (SDS).[8]
Ensure the chemical fume hood is functioning correctly and don all required PPE as
specified above.[8]

» Handling: Conduct all procedures, including weighing and transferring, inside the fume hood
to control dust and vapors.[9] Always keep the chemical's container tightly sealed when not
in use.[1] Avoid actions that generate dust.[1][3]

o Decontamination: After completing the experimental work, decontaminate all surfaces and
glassware that came into contact with 1,4-Dibromobenzene.

o Personal Hygiene: Remove PPE, being careful to avoid contaminating your skin, and
dispose of it properly. Immediately wash your hands and any potentially exposed skin areas
thoroughly with soap and water.[1][7]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination.[3]

o Waste Segregation: 1,4-Dibromobenzene is a halogenated organic compound and must be
segregated as such. Do not mix with non-halogenated waste.

» Containerization: Collect all solid waste, contaminated materials (like gloves and wipes), and
solutions in a clearly labeled, sealed, and chemically compatible waste container.[3][9]

o Environmental Protection: Do not allow the chemical or its waste to enter drains or the
environment.[3][7] In case of a spill, sweep or vacuum up the material, place it into a suitable
disposal container, and avoid generating dust.[1][3]

» Final Disposal: Dispose of the waste through a licensed professional waste disposal service
in accordance with all federal, state, and local regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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